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Compound of Interest

Compound Name: tert-Butyl N-(benzyloxy)carbamate

Cat. No.: B058037 Get Quote

Technical Guide: tert-Butyl N-
(benzyloxy)carbamate
CAS Number: 79722-21-7

This technical guide provides a comprehensive overview of tert-butyl N-
(benzyloxy)carbamate, a crucial reagent in organic synthesis and pharmaceutical research.

The document details its chemical and physical properties, spectroscopic data, synthesis

protocols, key applications, and safety and handling procedures, tailored for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
tert-Butyl N-(benzyloxy)carbamate is a white, solid compound at room temperature.[1][2] It is

recognized for its stability and utility as a protecting group for amines in multi-step synthetic

processes.[3][4] Its key physical and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₂H₁₇NO₃ [3][5][6]

Molecular Weight 223.27 g/mol [3][5][6]

Melting Point 45-47 °C (lit.) [5][7]

Appearance White to off-white solid [1][3]

Density 1.078 ± 0.06 g/cm³ (at 20°C) [2]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[2]

InChI Key
MZNBNPWFHGWAGH-

UHFFFAOYSA-N
[5][7]

SMILES
CC(C)

(C)OC(=O)NOCc1ccccc1
[5][7]

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation of tert-butyl N-
(benzyloxy)carbamate. The proton NMR data is presented below.

Type Data Reference

¹H NMR

(300 MHz, CDCl₃) δ: 1.43 (9H,

s), 4.85 (2H, s), 7.19-7.21 (1H,

brs), 7.30-7.40 (5H, m)

[8]

Synthesis of tert-Butyl N-(benzyloxy)carbamate
The synthesis of tert-butyl N-(benzyloxy)carbamate is typically achieved through the reaction

of O-benzylhydroxylamine hydrochloride with di-tert-butyl dicarbonate.

Experimental Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemimpex.com/products/31304
https://www.sigmaaldrich.com/HK/zh/product/aldrich/407690
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-N-_benzyloxy_carbamate
https://www.chemimpex.com/products/31304
https://www.sigmaaldrich.com/HK/zh/product/aldrich/407690
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-N-_benzyloxy_carbamate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/407690
https://www.alfa-chemistry.com/cas_79722-21-7.htm
https://www.guidechem.com/dictionary/en/79722-21-7.html
https://www.chemimpex.com/products/31304
https://m.chemicalbook.com/ProductChemicalPropertiesCB0393272_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0393272_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/407690
https://www.alfa-chemistry.com/cas_79722-21-7.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/407690
https://www.alfa-chemistry.com/cas_79722-21-7.htm
https://www.benchchem.com/product/b058037?utm_src=pdf-body
https://www.benchchem.com/product/b058037?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0393272.htm
https://www.benchchem.com/product/b058037?utm_src=pdf-body
https://www.benchchem.com/product/b058037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes a general procedure for the synthesis of tert-butyl N-
(benzyloxy)carbamate.[8]

Materials:

O-benzylhydroxylamine hydrochloride

Dichloromethane (DCM)

Aqueous sodium bicarbonate solution

Di-tert-butyl dicarbonate (Boc₂O)

Anhydrous sodium sulfate

Petroleum ether

Ethyl acetate

Procedure:

To a solution of O-benzylhydroxylamine hydrochloride (225 g, 1.44 mol) in dichloromethane

(300 mL), add an aqueous sodium bicarbonate solution (261 g, 3.11 mol, in 300 ml of water).

Stir the mixture for 1 hour.

Cool the reaction mixture to 0°C in an ice/water bath.

Slowly add di-tert-butyl dicarbonate (375 g, 1.72 mol) to the mixture at 0°C.

Stir the reaction mixture in the ice/water bath for 60 minutes.

Continue stirring for an additional 16 hours at room temperature.

Upon completion, quench the reaction by adding 300 mL of aqueous sodium bicarbonate

solution.

Separate the aqueous phase and extract it with dichloromethane (3 x 500 mL).
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Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure.

Purify the crude product by silica gel flash column chromatography using a petroleum

ether/ethyl acetate (10:1) eluent. This yields tert-butyl N-(benzyloxy)carbamate as a yellow

oil (220 g, 69% yield).[8]

Synthesis Workflow Diagram
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Synthesis of tert-Butyl N-(benzyloxy)carbamate
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Final Product

O-Benzylhydroxylamine
Hydrochloride

1. Reaction at 0°C to Room Temp.

Di-tert-butyl
Dicarbonate (Boc₂O) Sodium Bicarbonate Dichloromethane

2. Aqueous Workup & Extraction

Quench

3. Drying & Concentration

Organic Layer

Silica Gel Chromatography

Crude Product

tert-Butyl
N-(benzyloxy)carbamate

Purified Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of tert-butyl N-(benzyloxy)carbamate.
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Applications in Research and Development
tert-Butyl N-(benzyloxy)carbamate is a versatile reagent with significant applications in

organic chemistry and drug discovery.

Protecting Group Chemistry
The primary role of this compound is as a protecting group for amines.[3][4] The tert-

butoxycarbonyl (Boc) group is stable under many reaction conditions but can be selectively

removed, which is invaluable in the multi-step synthesis of complex molecules.[3][4][9]

Synthesis of Bioactive Molecules
This carbamate is a key intermediate in the synthesis of various pharmaceutical and bioactive

compounds.[3]

Cyclic Hydroxamic Acids: It is used in the preparation of seven-membered cyclic hydroxamic

acids and participates in intramolecular cyclization to yield functionalized 5- and 6-membered

protected cyclic hydroxamic acids.[2][8]

Deferoxamine Mesylate: It has been utilized in the synthesis of Deferoxamine Mesylate, an

iron-chelating agent.[2]

Other Syntheses: It may also be used to synthesize 2-(N-formyl-N-hydroxyamino)

ethylphosphonate (IPP).[2][8]

Role as a Synthetic Intermediate
The logical flow of using tert-butyl N-(benzyloxy)carbamate as an intermediate involves its

introduction to protect a hydroxylamine nitrogen, followed by further synthetic modifications,

and concluding with deprotection to reveal the desired functionality.
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General Application as a Protecting Group
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Caption: Role of the carbamate as a protected synthetic intermediate.

Safety and Handling
tert-Butyl N-(benzyloxy)carbamate is classified as an irritant and requires careful handling to

avoid exposure.

Hazard Identification
The compound is associated with the following GHS hazard classifications:
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Hazard Code Description Classification Reference

H315 Causes skin irritation Skin Irritant 2 [5][6]

H319
Causes serious eye

irritation
Eye Irritant 2 [5][6]

H335
May cause respiratory

irritation
STOT SE 3 [5][6]

The signal word for this chemical is "Warning".[5]

Recommended Safety Precautions
Personal Protective Equipment (PPE):

Respiratory Protection: Dust mask type N95 (US) or equivalent.[5][10]

Eye Protection: Safety glasses or eyeshields.[5][10]

Hand Protection: Protective gloves.[5][10]

Handling and Storage:

Store in a cool, dark, and dry place in a tightly sealed container.[2][10]

Store away from incompatible materials such as oxidizing agents.[10]

Use in a well-ventilated area or with local exhaust ventilation.[10]

Avoid generating dust.[10]

Wash hands thoroughly after handling.[10]

In case of exposure, follow standard first-aid measures and seek medical advice if symptoms

persist.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. TERT-BUTYL N-(BENZYLOXY)CARBAMATE CAS#: 79722-21-7 [m.chemicalbook.com]

3. chemimpex.com [chemimpex.com]

4. nbinno.com [nbinno.com]

5. N-(苄氧基)氨基甲酸叔丁酯 99% | Sigma-Aldrich [sigmaaldrich.com]

6. Tert-butyl N-(benzyloxy)carbamate | C12H17NO3 | CID 736159 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. alfa-chemistry.com [alfa-chemistry.com]

8. TERT-BUTYL N-(BENZYLOXY)CARBAMATE | 79722-21-7 [chemicalbook.com]

9. benchchem.com [benchchem.com]

10. spectrumchemical.com [spectrumchemical.com]

To cite this document: BenchChem. [tert-Butyl N-(benzyloxy)carbamate CAS number 79722-
21-7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058037#tert-butyl-n-benzyloxy-carbamate-cas-
number-79722-21-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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